Cas no 88579-23-1 (1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one)

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one structure

88579-23-1 structure

Product Name:1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one

CAS No:88579-23-1

MF:C₁₃H₁₆OS

MW:220.330542564392

MDL:MFCD09833012

CID:709841

PubChem ID:11708355

Update Time:2024-12-09

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(4,4-Dimethylthiochroman-6-yl)ethanone
- 6-Acetyl-4,4-dimethylthiochroman
- 1-(4,4-dimethyl-2,3-dihydrothiochromen-6-yl)ethanone
- 1-(4,4-Dimethyl-thiochroman-6-yl)-ethanone
- 6-Acetyl-4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran
- Ethanone,1-(3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)-
- 6-Acetyl-4,4-dimethylthio-chroman
- 4,4-dimethyl-6-acetylthiochroman
- Ethanone, 1-(3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)-
- benzothiopyran-6-yl)-
- PubChem16385
- C13H16OS
- 4,4Dimethyl-6-ac
- 1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one
- 1-(3,4-Dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethanone (ACI)
- 2H-1-Benzothiopyran, ethanone deriv. (ZCI)
- 4,4 Dimethyl-6-acetylthiochroman
- 4,4Dimethyl-6-acetylthiochroman
- 88579-23-1
- CS-13031
- 1-(4,4-DIMETHYL-2,3-DIHYDRO-1-BENZOTHIOPYRAN-6-YL)ETHANONE
- AKOS015841080
- 1-(4,4-dimethylthiochroman-6-yl)ethan-1-one
- 4,4-Dimethyl-6-acetylthiochroman; 6-Acetyl-4,4-dimethylthiochroman; 1-(3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl)ethanone;
- 4.4-Dimethyl-6-acetylthiochroman
- 4,4-dimethyl-6-acetyl-thiochroman
- CS-M1893
- J-518193
- SCHEMBL4542945
- 3,4-dihydro-4,4-dimethyl-2H-1-benzothiopyran-6-yl methyl ketone
- SCHEMBL3456673
- DTXSID30470934
- MFCD09833012
- DHIVJYNSSSHXRG-UHFFFAOYSA-N
- MDL： MFCD09833012
- Inchi： 1S/C13H16OS/c1-9(14)10-4-5-12-11(8-10)13(2,3)6-7-15-12/h4-5,8H,6-7H2,1-3H3
- InChI Key： DHIVJYNSSSHXRG-UHFFFAOYSA-N
- SMILES： O=C(C)C1C=C2C(SCCC2(C)C)=CC=1

Computed Properties

Exact Mass: 220.09200
Monoisotopic Mass: 220.09218630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.4
Surface Charge: 0
Tautomer Count: 2
XLogP3: 3.4

Experimental Properties

Boiling Point: 353.8°C at 760 mmHg
PSA: 42.37000
LogP: 3.66260

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Customs Data

HS CODE：2932999099
Customs Data：

China Customs Code:
2932999099

Overview:

2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	211093-250mg	1-(4,4-Dimethylthiochroman-6-yl)ethanone	88579-23-1	95%	250mg	￡185.00	2022-02-28
Fluorochem	211093-1g	1-(4,4-Dimethylthiochroman-6-yl)ethanone	88579-23-1	95%	1g	￡462.00	2022-02-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ED131-1g	1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one	88579-23-1	97+%	1g	144.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ED131-5g	1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one	88579-23-1	97+%	5g	404.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-ED131-200mg	1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one	88579-23-1	97+%	200mg	55.0CNY	2021-07-14
TRC	A173730-250mg	6-Acetyl-4,4-dimethylthiochroman	88579-23-1		250mg	$ 150.00	2023-09-09
TRC	A173730-1g	6-Acetyl-4,4-dimethylthiochroman	88579-23-1		1g	$ 224.00	2023-09-09
TRC	A173730-2.5g	6-Acetyl-4,4-dimethylthiochroman	88579-23-1		2.5g	$ 397.00	2023-09-09
TRC	A173730-10g	6-Acetyl-4,4-dimethylthiochroman	88579-23-1		10g	$ 870.00	2022-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD230967-1g	1-(4,4-Dimethylthiochroman-6-yl)ethanone	88579-23-1	97%	1g	￥62.0	2024-04-17

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Production Method

Production Method 1

66165-06-8

88579-23-1

Reaction Conditions

Reference

Preparation of 6-(arylalkynyl)benzo(thio)pyrans as retinoate analogs.

, European Patent Organization, , ,

Production Method 2

66165-06-8

88579-23-1

Reaction Conditions

Reference

(Thiochromanylethynyl)- and (chromanylethynyl)benzoic acid derivatives as retinoic acid-like drugs, their preparation, and formulations containing them

, European Patent Organization, , ,

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Raw materials

4,4-Dimethylthiochroman

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Preparation Products

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one (88579-23-1)

1-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethan-1-one Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:88579-23-1)6-乙酰基-4,4-二甲基二氢苯并噻喃

Order Number:LE27066901

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:04

Price ($):discuss personally

Email:18501500038@163.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:88579-23-1)6-Acetyl-4,4-dimethylthio-chroman

Order Number:sfd14914

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37